Cas no 28467-92-7 (Butanal,2-(phenylmethylene)-)

• Product Name: Butanal,2-(phenylmethylene)-
• CAS No: 28467-92-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 263578
• PubChem ID: 97782
• Update Time: 2025-04-19

Butanal,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Butanal,2-(phenylmethylene)-
• Cinnamaldehyde, .α.-ethyl-
• Α-ETHYLCINNAMALDEHYDE
• 2-(Phenylmethylene)butanal
• 2-Aethyl-3-phenyl-acrolein
• 2-ethyl-3-phenyl-2-propenal
• 2-Ethyl-3-phenyl-2-propenal-(1)
• 2-Ethyl-3-phenylacrylaldehyde
• 2-Ethyl-3-phenylpropenal
• Ai3-14400
• benzylidene-2 butanal
• Einecs 249-037-6
• Nsc 38977
• 28467-92-7
• Butanal, 2-(phenylmethylene)-
• SCHEMBL629156
• 2-benzylidenebutanal
• BOCRJYUZWIOMOJ-UHFFFAOYSA-N
• 2-Benzylidene-butyraldehyde
• AKOS017269529

• Inchi： 1S/C11H12O/c1-2-10(9-12)8-11-6-4-3-5-7-11/h3-9H,2H2,1H3
• InChI Key： BOCRJYUZWIOMOJ-UHFFFAOYSA-N
• SMILES： O=CC(=CC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.0201
• Melting Point: 18°C
• Boiling Point: 243°C (estimate)
• Flash Point: 101°C
• Refractive Index: 1.5780
• PSA: 17.07
• LogP: 2.67890